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Comparative IC50 of Butyrolactone 3 against PCAF and CBP[1][2]

Executive Summary
Butyrolactone 3 (MB-3) is a small-molecule histone acetyltransferase (HAT) inhibitor with

distinct selectivity for the GCN5/PCAF (KAT2A/KAT2B) family over the CBP/p300

(KAT3A/KAT3B) family.

Primary Target (GCN5/PCAF): MB-3 inhibits GCN5 with an IC50 of 100 µM.[2][3][4][5][6][7]

Due to high structural homology (73% identity), it is functionally utilized as a dual

GCN5/PCAF inhibitor in biological systems.

Off-Target (CBP): MB-3 exhibits weak inhibitory activity against CBP, with an IC50 of 500 µM.

Selectivity: MB-3 demonstrates approximately 5-fold selectivity for GCN5/PCAF over CBP.

Mechanism: Unlike many HAT inhibitors that compete with Acetyl-CoA, MB-3 is substrate-

competitive, binding to the enzyme with affinity comparable to the natural histone H3

substrate.
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Comparative Analysis: MB-3 vs. Alternative HAT
Inhibitors
The following table contrasts the potency and selectivity of MB-3 against other common HAT

inhibitors. Note that while MB-3 is less potent (higher IC50) than newer synthetic inhibitors like

PU139, its mechanism as a substrate mimetic offers a unique utility in dissecting histone-

binding dynamics.

Compound
Primary
Target

IC50
(GCN5/PCA
F)

IC50
(CBP/p300)

Selectivity
Profile

Mechanism
of Action

Butyrolactone

3 (MB-3)

GCN5 /

PCAF

100 µM

(GCN5)
500 µM

~5-fold

(GCN5 vs

CBP)

Substrate

Competitive

(Histone H3)

PU139 Pan-HAT

8.39 µM

(GCN5)9.74

µM (PCAF)

2.49 µM

(CBP)

Low (Pan-

inhibitor)

Acetyl-CoA

Competitive

Anacardic

Acid
p300 / PCAF

~5 µM

(PCAF)

~8.5 µM

(p300)

Low (Dual

Family)

Non-

competitive /

Mixed

C646 p300 / CBP > 20 µM ~0.4 µM (Ki)
High (p300

Selective)

Acetyl-CoA

Competitive

Technical Insight: The IC50 of MB-3 (100 µM) is relatively high compared to nanomolar

inhibitors like C646. However, its utility lies in its specific interference with the histone-binding

groove rather than the Acetyl-CoA pocket, which is highly conserved across many metabolic

enzymes. This reduces metabolic off-target effects common with Acetyl-CoA competitors.
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Mechanistic Pathway & Inhibition Logic[5]
The GNAT family (GCN5/PCAF) and p300/CBP family play distinct roles in cell signaling.[8][9]

MB-3 selectively disrupts GCN5-mediated acetylation of Histone H3 (specifically H3K9 and

H3K14), affecting cell cycle progression and DNA repair, while largely sparing the CBP-

mediated transactivation of transcription factors like p53 and CREB at physiological

concentrations.
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Figure 1: Selective inhibition pathway of MB-3. The compound competitively blocks histone

substrate binding at GCN5/PCAF sites, preventing H3K9/K14 acetylation.

Validated Experimental Protocol: Fluorometric HAT
Activity Assay
To verify the IC50 of MB-3 in your specific biological context, use the following self-validating

protocol. This assay avoids radioactive labels by coupling the production of Coenzyme A (CoA-

SH) to a fluorometric readout.
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Enzyme: Recombinant Human GCN5 or PCAF (active domain).

Substrate: H3 peptide (residues 1-20) containing Lys14.

Co-factor: Acetyl-CoA (50 µM final).

Inhibitor: Butyrolactone 3 (dissolved in DMSO; prepare serial dilutions: 0, 10, 50, 100, 200,

500, 1000 µM).

Detection Reagent: Thiol-sensitive fluorophore (e.g., CPM - 7-Diethylamino-3-(4-

maleimidophenyl)-4-methylcoumarin).

Step-by-Step Workflow
Enzyme Priming:

Dilute GCN5/PCAF enzyme to 50 ng/well in Assay Buffer (50 mM HEPES pH 8.0, 0.1 mM

EDTA, 0.01% Triton X-100).

Critical Control: Include a "No Enzyme" blank to measure background fluorescence.

Inhibitor Incubation (Equilibrium Phase):

Add 5 µL of MB-3 serial dilutions to the enzyme.

Incubate for 15 minutes at Room Temperature (RT).

Why? This allows MB-3 to occupy the histone-binding groove before the substrate is

introduced.

Reaction Initiation:

Add 20 µL of Substrate Mix (Histone H3 peptide + Acetyl-CoA).

Final Volume: 50 µL.

Incubate for 30 minutes at 30°C.

Quenching & Detection:
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Stop reaction by adding 50 µL of CPM reagent (dissolved in isopropanol).

Incubate for 15 minutes in the dark.

Measure Fluorescence: Ex/Em = 390/479 nm.

Data Analysis:

Plot Relative Fluorescence Units (RFU) vs. Log[MB-3].

Fit to a sigmoidal dose-response curve to calculate IC50.
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Figure 2: Fluorometric HAT inhibition assay workflow. The detection of free CoA-SH (a

byproduct of acetylation) correlates directly with enzyme activity.

References
National Institutes of Health (NIH) / PubMed.Chemical inhibition of the Arabidopsis histone

acetyltransferase activity by γ-butyrolactone (MB-3). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Isothiazolones as inhibitors of PCAF and p300 histone acetyltransferase activity - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. GCN5 HAT inhibition reduces human Burkitt lymphoma cell survival through reduction of
MYC target gene expression and impeding BCR signaling pathways - PMC
[pmc.ncbi.nlm.nih.gov]

5. abmole.com [abmole.com]

6. selleck.co.jp [selleck.co.jp]

7. caymanchem.com [caymanchem.com]

8. mdpi.com [mdpi.com]

9. Complementary Roles of GCN5 and PCAF in Foxp3+ T-Regulatory Cells - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative IC50 of Butyrolactone 3 against PCAF and
CBP]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103472/docs#comparative-ic50-of-butyrolactone-3-
against-pcaf-and-cbp]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27993678/
https://www.benchchem.com/product/b8103472?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/16227401/
https://pubmed.ncbi.nlm.nih.gov/16227401/
https://www.medchemexpress.com/Targets/Histone%20Acetyltransferase/gcn5-pcaf.html
https://www.medchemexpress.com/butyrolactone-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6791378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6791378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6791378/
https://www.abmole.com/products/butyrolactone-3.html
https://www.selleck.co.jp/datasheet/butyrolactone-3-E138700-DataSheet.pdf
https://www.caymanchem.com/product/12095/butyrolactone-3
https://www.mdpi.com/2218-273X/12/1/61
https://pmc.ncbi.nlm.nih.gov/articles/PMC6520961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6520961/
https://www.benchchem.com/product/b8103472/docs#comparative-ic50-of-butyrolactone-3-against-pcaf-and-cbp
https://www.benchchem.com/product/b8103472/docs#comparative-ic50-of-butyrolactone-3-against-pcaf-and-cbp
https://www.benchchem.com/product/b8103472/docs#comparative-ic50-of-butyrolactone-3-against-pcaf-and-cbp
https://www.benchchem.com/product/b8103472/docs#comparative-ic50-of-butyrolactone-3-against-pcaf-and-cbp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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